Cas no 160893-85-6 (Acetamide,2-cyano-N-(6-methoxy-2-benzothiazolyl)-)

• Product Name: Acetamide,2-cyano-N-(6-methoxy-2-benzothiazolyl)-
• CAS No: 160893-85-6
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• CID: 140818
• PubChem ID: 3074717
• Update Time: 2025-04-19

Acetamide,2-cyano-N-(6-methoxy-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-cyano-N-(6-methoxy-2-benzothiazolyl)-
• 2-cyano-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• 2-Cyano-N-(6-methoxy-2-benzothiazolyl)acetamide
• DTXSID40167025
• 160893-85-6
• AKOS000170607
• N-(6-methoxy-2-benzothiazolyl)cyanoacetamide
• Acetamide, 2-cyano-N-(6-methoxy-2-benzothiazolyl)-

• Inchi： 1S/C11H9N3O2S/c1-16-7-2-3-8-9(6-7)17-11(13-8)14-10(15)4-5-12/h2-3,6H,4H2,1H3,(H,13,14,15)
• InChI Key： CUVZANUTVYRGHD-UHFFFAOYSA-N
• SMILES： S1C(NC(CC#N)=O)=NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 247.04167
• Monoisotopic Mass: 247.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 75.01